Cas no 2408957-84-4 (2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride)

• Product Name: 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride
• CAS No: 2408957-84-4
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 5453753
• PubChem ID: 165668336
• Update Time: 2025-05-19

2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetamide, N-(1,2,3,4-tetrahydro-8-isoquinolinyl)-, hydrochloride (1:1)
• 2408957-84-4
• 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride
• Z2080351625
• EN300-7473350

• Inchi： 1S/C14H18N2O.ClH/c17-14(8-10-4-5-10)16-13-3-1-2-11-6-7-15-9-12(11)13;/h1-3,10,15H,4-9H2,(H,16,17);1H
• InChI Key： YMKITLJVDNEXHP-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CC1)NC1=CC=CC2CCNCC1=2

Computed Properties

• Exact Mass: 266.1185909g/mol
• Monoisotopic Mass: 266.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride

Comprehensive Overview of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride (CAS No. 2408957-84-4)

2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride (CAS No. 2408957-84-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl and tetrahydroisoquinoline moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride includes a cyclopropyl group attached to an acetamide backbone, which is further linked to a tetrahydroisoquinoline ring system. This combination of functional groups makes it a promising candidate for modulating various biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation studies. Its CAS No. 2408957-84-4 serves as a unique identifier in chemical databases, facilitating easy retrieval and reference.

In recent years, the demand for novel small molecules like 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride has surged due to advancements in precision medicine and targeted therapy. Researchers are actively investigating its potential role in addressing unmet medical needs, particularly in neurological and metabolic disorders. The compound's tetrahydroisoquinoline scaffold is known to interact with central nervous system receptors, sparking interest in its neuropharmacological properties.

From a synthetic chemistry perspective, the preparation of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride involves multi-step organic reactions, including cyclopropanation and amide coupling. Optimizing these synthetic routes is a key focus area for chemists aiming to improve yield and purity. The compound's stability under various conditions is also a critical factor for its potential commercialization and scalability.

The pharmacological profile of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride is under rigorous evaluation in preclinical studies. Early data suggest that it may exhibit modulatory effects on specific enzyme systems or receptor pathways, though detailed mechanistic insights remain to be elucidated. Its cyclopropyl moiety is hypothesized to contribute to metabolic stability, a desirable trait in drug candidates.

In the context of current trends, the compound aligns with the growing interest in heterocyclic chemistry and fragment-based drug design. These approaches are widely discussed in scientific forums and publications, reflecting their relevance in modern drug discovery. Additionally, the rise of artificial intelligence (AI) in chemical research has enabled faster screening of compounds like 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride, accelerating the identification of promising leads.

For researchers and industry professionals, understanding the physicochemical properties of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride is essential. Parameters such as logP, pKa, and solubility profiles are routinely analyzed to predict its behavior in biological systems. These studies are often complemented by computational modeling, which provides valuable insights into its interaction with potential targets.

The compound's nomenclature, 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride, follows IUPAC conventions, ensuring clarity and consistency in scientific communication. Its CAS No. 2408957-84-4 further aids in avoiding ambiguity across databases and regulatory documents. Such precision is critical in patent applications and regulatory submissions, where accurate identification is paramount.

Looking ahead, the potential applications of 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride may extend beyond therapeutics. Its structural motifs could inspire the development of new materials or catalysts, showcasing the versatility of tetrahydroisoquinoline-based compounds. Collaborative efforts between academia and industry will likely drive further innovations in this space.

In summary, 2-cyclopropyl-N-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetamide hydrochloride (CAS No. 2408957-84-4) represents a compelling subject of study in contemporary chemical and pharmaceutical research. Its unique architecture and potential biological activities position it as a valuable tool for scientists exploring new frontiers in medicine and beyond. As research progresses, this compound may unlock new opportunities for addressing complex health challenges.